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Compound of Interest

Compound Name:
2-Amino-1,3-

bis(carboxylethoxy)propane

Cat. No.: B15540837 Get Quote

Essential Safety and Handling Guide for 2-
Amino-1,3-bis(carboxylethoxy)propane
This guide provides crucial safety and logistical information for the proper handling and

disposal of 2-Amino-1,3-bis(carboxylethoxy)propane, a chemical reagent utilized in various

research and development applications, including as a PROTAC linker.[1][2] Adherence to

these procedures is vital for ensuring laboratory safety and minimizing environmental impact.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Amino-1,3-
bis(carboxylethoxy)propane to prevent exposure.[3]

PPE Category Specific Requirements

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves.

Skin and Body Impervious clothing to prevent skin contact.

Respiratory A suitable respirator should be used.
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Operational Plan: Safe Handling Procedure
Strict adherence to the following steps is necessary to ensure the safe handling of 2-Amino-
1,3-bis(carboxylethoxy)propane in a laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4]

Avoid the formation of dust and aerosols.[3]

2. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as specified in the table above.

3. Handling the Chemical:

Avoid inhalation, and any contact with eyes and skin.[3]

Do not eat, drink, or smoke in the handling area.[3]

Wash hands thoroughly after handling the substance.[3]

4. Storage:

Keep the container tightly sealed.[3]

Store in a cool, well-ventilated place.[3] The recommended storage temperature is -20°C.[5]

[6]

Emergency Procedures
In Case of Accidental Exposure:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[3]
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Skin Contact: Wash the affected area with plenty of soap and water.[3]

Eye Contact: Rinse eyes cautiously with water for several minutes. If contact lenses are

present, remove them if it is easy to do so and continue rinsing.[4]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[3]

Disposal Plan
Proper disposal of 2-Amino-1,3-bis(carboxylethoxy)propane and any contaminated

materials is critical to prevent environmental contamination.

Waste Collection: Collect waste material in suitable, closed containers labeled for chemical

waste.

Disposal Method: Dispose of the contents and container to an approved waste disposal plant

in accordance with local, state, and federal regulations.

Spill Management:

In the event of a spill, use full personal protective equipment.[3]

Prevent the spill from spreading and keep it away from drains or water courses.[3]

Absorb the spill with a liquid-binding material such as diatomite or universal binders.[3]

Decontaminate the affected surfaces and equipment by scrubbing with alcohol.[3]

Dispose of the contaminated material as hazardous waste according to regulations.[3]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of 2-Amino-1,3-
bis(carboxylethoxy)propane.
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Caption: Workflow for Safe Handling of 2-Amino-1,3-bis(carboxylethoxy)propane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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